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Introduction
Imazalil is a systemic fungicide widely utilized as a seed treatment in cereals to control a broad

spectrum of seed-borne and soil-borne fungal pathogens. Its efficacy against key diseases

such as common root rot (Cochliobolus sativus), leaf stripe (Pyrenophora graminea), and

various Fusarium species makes it a critical tool in integrated pest management strategies for

crops like wheat and barley.[1][2] This document provides detailed application notes and

experimental protocols for the use of Imazalil as a cereal seed treatment, intended for

research and developmental purposes.

Data Presentation
Table 1: Recommended Application Rates of Imazalil for
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Cereal Crop
Target
Pathogen(s)

Application
Rate (g a.i./kg
seed)

Application
Rate (g a.i./100
kg seed)

Reference(s)

Wheat, Barley

Common root rot

(Cochliobolus

sativus)

0.05 - 0.3 5 - 30 [1]

Barley

Leaf stripe

(Pyrenophora

graminea)

Not Specified 4 - 5 [2]

Barley

Net blotch

(Pyrenophora

teres)

Not Specified 5 [2]

Spring Wheat

Common root rot

(Cochliobolus

sativus)

0.1 - 0.6 10 - 60 [3]

Note: a.i. refers to active ingredient. Application rates can vary based on disease pressure,

environmental conditions, and specific product formulations. It is crucial to consult product

labels for registered uses and rates. Higher rates of 0.2 and 0.3 g a.i./kg seed have been

associated with phytotoxicity, leading to reduced plant emergence and grain yield.[1]

Table 2: Efficacy of Imazalil Seed Treatment Against
Cereal Pathogens

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.tandfonline.com/doi/pdf/10.1080/07060668109501357
https://www.bcpc.org/wp-content/uploads/2022/04/Seed-Treatment-Progress-and-Prospects-Cereal-seed-treatments.pdf
https://www.bcpc.org/wp-content/uploads/2022/04/Seed-Treatment-Progress-and-Prospects-Cereal-seed-treatments.pdf
https://www.researchgate.net/publication/233272432_Effect_of_triadimenol_imazalil_and_nuarimol_seed_treatment_on_common_root_rot_and_grain_yields_in_spring_wheat
https://www.tandfonline.com/doi/pdf/10.1080/07060668109501357
https://www.benchchem.com/product/b1587083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cereal Crop
Target
Pathogen

Imazalil
Application
Rate (g a.i./kg
seed)

Efficacy (%
Disease
Reduction or
Control)

Reference(s)

Wheat (cv.

Cypress)

Common root rot

(Cochliobolus

sativus)

0.3

32% - 80%

reduction in

disease rating

[1]

Wheat (cv.

Neepawa)

Common root rot

(Cochliobolus

sativus)

0.2

Significantly

higher disease

reduction than in

Cypress

[1]

Winter Barley

Leaf stripe

(Pyrenophora

graminea)

Not Specified (4-

5g a.i./100kg

seed)

Excellent control,

equivalent to

standard

products

[2]

Spring Barley

Leaf stripe

(Pyrenophora

graminea)

Not Specified (5g

a.i./100kg seed)

Excellent control

at high and low

disease pressure

[2]

Barley

Seed-borne

Pyrenophora

teres

Not Specified (5g

a.i./100kg seed)
Effective control [2]

Table 3: Effect of Imazalil Seed Treatment on Cereal
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Cereal Crop

Imazalil
Application
Rate (g a.i./kg
seed)

Effect on
Germination/E
mergence

Effect on Grain
Yield

Reference(s)

Wheat, Barley 0.2 and 0.3

Significant

reduction in plant

emergence

Significant

overall yield

depression

[1]

Wheat (cv.

Cypress)
0.1 and 0.15 Not specified

Slight overall

yield increases
[1]

Wheat, Barley
Recommended

rates

No negative

effect on good

quality seed

Not specified [4]

Barley

Twice the

recommended

rate

Reduced

germination after

12 months

storage

Significantly

reduced
[5]

Table 4: Residue Levels of Imazalil in Cereals Following
Seed Treatment

Cereal Crop
Application
Rate

Plant Part
Residue Level
(mg/kg)

Reference(s)

Cereals Not Specified Grain < 0.01 [6][7]

Wheat

Exaggerated rate

(49 g a.s./100 kg

seeds)

Forage

1.36 (total

radioactive

residues)

[6]

Wheat

Exaggerated rate

(49 g a.s./100 kg

seeds)

Straw

0.15 (total

radioactive

residues)

[6]

Note: The Limit of Quantification (LOQ) for Imazalil in cereals is typically 0.01 mg/kg.[6]
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Experimental Protocols
Protocol for Cereal Seed Treatment with Imazalil
Objective: To apply a precise and uniform coating of Imazalil fungicide to cereal seeds for

experimental purposes.

Materials:

Cereal seeds (e.g., wheat, barley) of a known variety and germination rate.

Imazalil formulation (e.g., emulsifiable concentrate).

Distilled water.

Laboratory-scale rotary seed treater or a sealed container for manual mixing.

Micropipettes or calibrated syringes.

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses.

Procedure:

Calculate Treatment Solution: Determine the required amount of Imazalil formulation based

on the desired application rate (g a.i./kg seed) and the weight of the seed batch. Prepare a

stock solution if necessary. The liquid/seed volume ratio should be kept constant, for

example, 20 mL of diluted stock solution per 1 kg of seed.[1]

Seed Weighing: Accurately weigh the desired quantity of cereal seeds.

Treatment Application:

Rotary Treater: Place the seeds in the treater drum. Start the rotation and gradually add

the calculated volume of the Imazalil treatment solution using a micropipette or syringe to

ensure even distribution. Continue rotation for a specified period (e.g., 5-10 minutes) to

achieve uniform coating.

Manual Mixing: Place the seeds in a sealed container. Add the treatment solution and seal

the container. Shake vigorously and tumble for an extended period (e.g., 10-15 minutes) to
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ensure all seeds are coated evenly.

Drying: Spread the treated seeds in a thin layer on a clean, non-absorbent surface in a well-

ventilated area (e.g., a fume hood) and allow them to air-dry completely before planting or

storage.

Control Group: Prepare an untreated control group by following the same procedure but

using only distilled water instead of the fungicide solution.

Protocol for Evaluating the Efficacy of Imazalil Seed
Treatment Against Fusarium Species
Objective: To assess the effectiveness of Imazalil seed treatment in controlling seed-borne

Fusarium infection and its impact on seedling health.

Materials:

Cereal seeds naturally or artificially infected with a known Fusarium species (e.g., F.

graminearum).

Imazalil-treated seeds (from Protocol 1).

Untreated infected seeds (control).

Sterile petri dishes with sterile moist filter paper or Potato Dextrose Agar (PDA) medium.

Growth chamber with controlled temperature and light cycles.

Stereomicroscope.

Procedure:

Seed Plating:

Surface sterilize a subset of seeds (e.g., in 0.5-1% sodium hypochlorite solution for 1-2

minutes) and rinse with sterile distilled water.
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Aseptically place a predetermined number of seeds (e.g., 10-25) onto the surface of the

agar or moist filter paper in each petri dish.

Incubation: Incubate the plates in a growth chamber at a suitable temperature (e.g., 20-

25°C) with a defined light/dark cycle (e.g., 12h/12h) for 7-14 days.

Disease Assessment:

After the incubation period, examine each seed and seedling under a stereomicroscope.

Record the percentage of seeds showing characteristic mycelial growth of Fusarium.

Assess seedling blight symptoms, such as coleoptile browning, stunting, and necrosis.

Calculate the disease incidence (%) and severity (using a rating scale, e.g., 0-5 where 0 =

healthy and 5 = severe blight).

Data Analysis: Compare the disease incidence and severity between the Imazalil-treated

and untreated control groups using appropriate statistical methods (e.g., t-test or ANOVA).

Protocol for Cereal Seed Germination Test
Objective: To evaluate the effect of Imazalil seed treatment on the germination rate and

seedling vigor of cereals.

Materials:

Imazalil-treated seeds (from Protocol 1).

Untreated seeds (control).

Sterile petri dishes or germination trays with sterile filter paper or sand.

Growth chamber with controlled temperature (e.g., 20°C).

Ruler.

Procedure:
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Sowing: Place a defined number of seeds (e.g., 50 or 100) evenly spaced on the moist filter

paper or sand in each petri dish or tray.

Incubation: Place the dishes/trays in a growth chamber at a constant temperature (e.g.,

20°C) in the dark.

Germination Count: After a specified period (e.g., 4 and 8 days), count the number of seeds

that have germinated. A seed is considered germinated when the radicle and coleoptile are

well-developed.

Seedling Vigor Assessment: At the final count, measure the length of the coleoptile and the

longest root of a representative sample of seedlings (e.g., 10 seedlings per replicate).

Data Analysis:

Calculate the germination percentage for each treatment.

Calculate the average coleoptile and root length.

Compare the results between the Imazalil-treated and untreated control groups using

statistical analysis.
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Click to download full resolution via product page

Caption: Imazalil inhibits the C14-demethylase enzyme in the ergosterol biosynthesis pathway

of fungi.

Experimental Workflow for Imazalil Seed Treatment
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Caption: Workflow for the preparation and evaluation of Imazalil-treated cereal seeds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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